Cas no 36101-56-1 (3-hydroxy-4-methoxy-benzoic acid 11-oxo-dodecahydro-7,14-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-2-yl ester)

• Product Name: 3-hydroxy-4-methoxy-benzoic acid 11-oxo-dodecahydro-7,14-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-2-yl ester
• CAS No: 36101-56-1
• MF: C₂₃H₃₀N₂O₅
• MW: 414.494706630707
• CID: 2019736
• Update Time: 2025-04-21

3-hydroxy-4-methoxy-benzoic acid 11-oxo-dodecahydro-7,14-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-2-yl ester Chemical and Physical Properties

Names and Identifiers

• 1',2'-e][1,5]diazocin-2-yl ester
• Isocinevanin
• 3-Hydroxy-4-methoxybenzoic acid [(2S,7aα,14aβ)-dodecahydro-11-oxo-7α,14α-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-2β-yl] ester
• beta-Isovanilloyllupanine
• 3-hydroxy-4-methoxy-benzoic acid 11-oxo-dodecahydro-7,14-methano-dipyrido[1,2-a;1',2'-e][1,5]diazocin-2-yl ester

• Inchi： 1S/C23H30N2O5/c1-29-21-6-5-14(10-20(21)26)23(28)30-17-7-8-24-12-15-9-16(19(24)11-17)13-25-18(15)3-2-4-22(25)27/h5-6,10,15-19,26H,2-4,7-9,11-13H2,1H3
• InChI Key： JMRMZVBPNFZCFW-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC(C(OC2CC3N(CC4C5CCCC(N5CC3C4)=O)CC2)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• XLogP3: 1.411

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids